![molecular formula C7H6N2OS B1330787 2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one CAS No. 18504-86-4](/img/structure/B1330787.png)
2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one
Description
2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a drug candidate. This compound is a derivative of thiazine and pyridine, which are known to exhibit various biological activities such as antimicrobial, antifungal, antiviral, and anticancer properties.
Scientific Research Applications
Anticancer Research
The structural motif of 2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one has been explored for its potential in anticancer therapy. Derivatives of this compound have shown promising results in inhibiting the proliferation of various cancer cell lines. By introducing functional groups like alkyl or aralkyl and a sulfonyl group, researchers have been able to enhance the antiproliferative activity of these compounds .
Synthesis of Heterocyclic Compounds
This compound serves as a key intermediate in the synthesis of a wide range of heterocyclic compounds. Its unique structure allows for the creation of diverse derivatives that can be used in further chemical synthesis and drug development .
Molecular Docking Studies
In silico studies, including molecular docking, have utilized 2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one derivatives to understand their interaction with biological targets. These studies help in predicting the binding affinity and orientation of these compounds within the active sites of enzymes or receptors .
Medicinal Chemistry
The compound’s derivatives are being studied for their medicinal properties. By modifying the core structure, chemists can design molecules with specific pharmacological activities, which can lead to the development of new therapeutic agents .
Bioorganic Chemistry
In bioorganic chemistry, this compound is used to study the relationship between the structure of organic molecules and their biological function. It provides insights into how modifications in molecular structure can affect biological activity .
Pharmacophore Development
The compound’s framework is used in the development of pharmacophores, which are abstract representations of molecular features responsible for a drug’s biological activity. This aids in the design of new drugs with optimized efficacy and reduced side effects .
Enzyme Inhibition
Research has been conducted on derivatives of 2H-Pyrido[4,3-b][1,4]thiazin-3(4H)-one for their potential as enzyme inhibitors. These inhibitors can regulate biological pathways and have therapeutic applications in diseases where enzyme activity is dysregulated .
Drug Discovery and Design
The compound is a valuable tool in drug discovery and design. Its versatility allows for the exploration of novel chemical spaces, leading to the identification of new lead compounds with potential therapeutic benefits .
properties
IUPAC Name |
4H-pyrido[4,3-b][1,4]thiazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2OS/c10-7-4-11-6-1-2-8-3-5(6)9-7/h1-3H,4H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUGWLRYNQDGMSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(S1)C=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20171706 |
Source
|
| Record name | 2H-Pyrido(4,3-b)(1,4)thiazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20171706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18504-86-4 |
Source
|
| Record name | 2H-Pyrido(4,3-b)(1,4)thiazin-3(4H)-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018504864 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC648929 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=648929 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2H-Pyrido(4,3-b)(1,4)thiazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20171706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2H,3H,4H-pyrido[4,3-b][1,4]thiazin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2H-PYRIDO(4,3-B)(1,4)THIAZIN-3(4H)-ONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ID5Y31B3Q6 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,3-Dihydrofuro[2,3-b]quinoline](/img/structure/B1330725.png)
